Cas no 61514-54-3 (4-ethynyl-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-ethynyl-1,5-dimethyl-1H-pyrazole
• CAS No: 61514-54-3
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD00481867
• CID: 476674
• PubChem ID: 12299299
• Update Time: 2025-09-21

4-ethynyl-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-ethynyl-1,5-dimethyl-
• (1,5-dimethyl-4-pyrazolyl)acetylene
• 4-ethynyl-1,5-dimethylpyrazole
• 4-ethynyl-1,5-dimethyl-1H-pyrazole
• F88417
• SCHEMBL9906353
• DTXSID80486186
• MFCD00481867
• 61514-54-3
• 4-(1-ETHYNYL)-1,5-DIMETHYL-1H-PYRAZOLE
• EN300-232828
• VCFMZJNLWRPYMG-UHFFFAOYSA-N
• 4-ethynyl-1,5-dimethyl-1{H}-pyrazole
• AKOS015921185
• STL584632
• DB-128938

• MDL： MFCD00481867
• Inchi： 1S/C7H8N2/c1-4-7-5-8-9(3)6(7)2/h1,5H,2-3H3
• InChI Key： VCFMZJNLWRPYMG-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C#C)C=N1

Computed Properties

• Exact Mass: 120.06884
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles